Cas no 2567497-06-5 (3-bromo-2-chloro-5-(propan-2-yl)pyridine)

3-Bromo-2-chloro-5-(propan-2-yl)pyridine is a halogenated pyridine derivative with a molecular formula of C8H9BrClN. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its bromo and chloro substituents enhance reactivity, enabling selective functionalization, while the isopropyl group contributes to steric and electronic modulation. The pyridine core ensures stability and compatibility with various reaction conditions. This compound is valued for its role in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex heterocyclic systems. High purity grades are available to meet stringent research and industrial requirements. Proper handling and storage are recommended due to its halogenated nature.
3-bromo-2-chloro-5-(propan-2-yl)pyridine structure
2567497-06-5 structure
Product Name:3-bromo-2-chloro-5-(propan-2-yl)pyridine
CAS No:2567497-06-5
MF:C8H9BrClN
MW:234.520760297775
MDL:MFCD32879216
CID:5671937
PubChem ID:59983181
Update Time:2025-06-08

3-bromo-2-chloro-5-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10148219
    • 3-bromo-2-chloro-5-propan-2-ylpyridine
    • 3-bromo-2-chloro-5-(propan-2-yl)pyridine
    • 2567497-06-5
    • EN300-26977637
    • MDL: MFCD32879216
    • Inchi: 1S/C8H9BrClN/c1-5(2)6-3-7(9)8(10)11-4-6/h3-5H,1-2H3
    • InChI Key: ZEKVQBJEFRBUPM-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CC(=C1)C(C)C)Cl

Computed Properties

  • Exact Mass: 232.96069g/mol
  • Monoisotopic Mass: 232.96069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.9Ų

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Additional information on 3-bromo-2-chloro-5-(propan-2-yl)pyridine

Comprehensive Overview of 3-bromo-2-chloro-5-(propan-2-yl)pyridine (CAS No. 2567497-06-5)

3-bromo-2-chloro-5-(propan-2-yl)pyridine (CAS No. 2567497-06-5) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents, is a versatile intermediate in organic synthesis. Its unique structure, featuring a propan-2-yl group at the 5-position, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for drug discovery and material science.

The growing interest in halogenated pyridines stems from their role in developing small-molecule inhibitors and catalysts. Researchers frequently search for "3-bromo-2-chloro-5-(propan-2-yl)pyridine synthesis" or "CAS 2567497-06-5 applications," reflecting its relevance in modern chemistry. Recent trends highlight its potential in sustainable chemistry, aligning with the demand for eco-friendly synthetic routes. Innovations like flow chemistry and photocatalysis have further expanded its utility, addressing challenges in scalability and selectivity.

From a structural perspective, the pyridine core of this compound offers electron-deficient properties, facilitating nucleophilic substitutions. The bromo and chloro groups act as leaving groups, enabling Suzuki-Miyaura or Buchwald-Hartwig couplings—key reactions in API (Active Pharmaceutical Ingredient) manufacturing. Its lipophilicity, influenced by the isopropyl moiety, also makes it a candidate for optimizing drug bioavailability, a hot topic in medicinal chemistry forums.

Analytical data for CAS 2567497-06-5 often includes NMR, HPLC, and mass spectrometry results, ensuring purity for high-value applications. Queries like "3-bromo-2-chloro-5-(propan-2-yl)pyridine solubility" or "stability under acidic conditions" are common, underscoring its practical handling requirements. Storage recommendations typically emphasize inert atmospheres to prevent degradation, a detail critical for industrial users.

In agrochemicals, this compound’s derivatives are explored for pest resistance management, a pressing issue amid climate change. Its halogenated structure aligns with green chemistry principles when used in precision farming, reducing environmental impact. Patent analyses reveal its incorporation in next-generation herbicides, resonating with searches for "pyridine-based agrochemicals."

Regulatory compliance for 2567497-06-5 varies by region, but it generally falls under standard laboratory chemical guidelines. Safety data sheets (SDS) highlight precautions like glove use and ventilation, addressing concerns from "halogenated pyridine safety" searches. Its non-classification as a hazardous substance under most frameworks enhances its accessibility for research.

Future directions for 3-bromo-2-chloro-5-(propan-2-yl)pyridine include AI-driven molecular design, where its scaffold is optimized via machine learning. This intersects with popular queries like "computational chemistry for pyridines." Collaborations between academia and industry aim to streamline its production, leveraging continuous manufacturing—a trend dominating process chemistry discussions.

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